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Compound of Interest

Compound Name: Thionicotinic acid

CAS No.: 51087-03-7

Cat. No.: B1583440

Get Quote

Executive Summary
Thionicotinic acid (and its structural isomers such as 2-mercaptonicotinic acid) represents a

critical scaffold in medicinal chemistry, particularly in the development of antitubercular agents

(e.g., ethionamide derivatives) and heterocyclic building blocks. While often handled as a

standard chemical reagent, its safety profile is complex due to its metabolic bioactivation

potential.

This guide addresses the dual nature of thionicotinic acid toxicity:

Chemical Handling Risks: Direct irritation and acute toxicity as a raw reagent.

Pharmacological Toxicity: The mechanism of hepatotoxicity driven by Flavin-containing

Monooxygenase (FMO)-mediated S-oxidation, a critical consideration for drug development

professionals designing thio-pyridine analogs.

Chemical Identity & Physicochemical Properties
To ensure precision, we distinguish between the two primary isomers encountered in research.
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Property 2-Mercaptonicotinic Acid
Thionicotinic Acid (S-
Acid/O-Acid)

CAS Number 38521-46-9 (or 15905-31-4)
1466-83-7 (General Thio-

analog)

Structure
Pyridine ring with -SH at C2, -

COOH at C3

Pyridine ring with -C(O)SH or -

C(S)OH at C3

Physical State Yellow crystalline solid Crystalline powder

Acidity (pKa) ~1.98 (Predicted) ~3.5 (Carboxyl group)

Solubility
Low in water; Soluble in

DMSO, dilute alkali

Soluble in polar organic

solvents

Mechanisms of Toxicity
As a Senior Application Scientist, it is insufficient to merely label a compound "toxic." We must

understand the causality. The toxicity of thionicotinic acid derivatives is largely metabolic,

driven by the "Soft Nucleophile" nature of the sulfur atom.[1]

The FMO-Mediated Bioactivation Pathway
The primary driver of toxicity in thio-pyridine scaffolds (like ethionamide or thionicotinic acid
precursors) is S-oxidation. Unlike P450-mediated oxidations which often target carbon, Flavin-

containing Monooxygenases (FMOs) rapidly oxygenate the sulfur.

S-Oxidation: The parent thio-acid/amide is oxidized to a Sulfoxide.

Reactive Intermediate: The sulfoxide is further oxidized to a Sulfinic acid or reactive Sulfene.

Cellular Damage: These electrophilic species covalently bind to cellular proteins (depleting

glutathione) or inhibit mitochondrial respiration, leading to hepatocellular necrosis.
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Figure 1: The FMO-mediated bioactivation pathway responsible for the hepatotoxicity of thio-

pyridine derivatives.

Hepatotoxicity & Mitochondrial Inhibition
Similar to high-dose Niacin (Nicotinic Acid), thionicotinic acid derivatives can induce liver

injury. However, the mechanism differs:[2]

Niacin: High doses overwhelm amidation pathways, leading to mitochondrial dysfunction via

inhibition of beta-oxidation.

Thio-Derivatives: The sulfur oxidation products act as "suicide substrates" for bacterial EthA

(in TB) but also affect mammalian mitochondria, causing ATP depletion and reactive oxygen

species (ROS) accumulation.

Toxicological Profile & Safety Data
The following data summarizes the acute and chronic risks associated with handling 2-

mercaptonicotinic acid and related analogs.
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Endpoint Classification Observation/Metric

Acute Oral Toxicity Category 4 (Harmful)

LD50 (Rat): Est. 500–1000

mg/kg (Based on Pyridine

analogs)

Skin Corrosion/Irritation Category 2 (Irritant)
Causes localized erythema

and edema.

Serious Eye Damage Category 2A (Irritant)

Induces severe conjunctival

irritation; reversible if rinsed

immediately.

Target Organ Toxicity STOT-SE 3
Respiratory tract irritation

(inhalation of dust/mist).[3]

Carcinogenicity Not Classifiable

No specific IARC listing;

Pyridine (parent) is Group 3

(A3 Animal Carcinogen).

Experimental Protocols: Assessing Toxicity
For researchers developing drugs based on this scaffold, standard LD50 tests are insufficient.

You must assess the metabolic activation potential.

Reactive Metabolite Trapping Assay (GSH Trapping)
This protocol detects if your thionicotinic acid derivative generates soft electrophiles (sulfines)

capable of depleting liver glutathione.

Objective: Quantify the formation of Glutathione (GSH) adducts in human liver microsomes

(HLM).

Reagents:

Test Compound (10 mM in DMSO)

Human Liver Microsomes (HLM) (20 mg/mL protein)

NADPH Regenerating System
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Glutathione (GSH) (trapping agent)

Quenching Solution: Acetonitrile with 0.1% Formic Acid

Protocol Workflow:

Incubation: Mix HLM (1 mg/mL final), Test Compound (10 µM), and GSH (5 mM) in

Phosphate Buffer (pH 7.4).

Activation: Initiate reaction with NADPH (1 mM). Incubate at 37°C for 60 minutes.

Control: Run a parallel sample without NADPH (negative control) and without GSH.

Termination: Quench with ice-cold Acetonitrile (1:3 ratio). Centrifuge at 10,000 x g for 10 min.

Analysis: Analyze supernatant via LC-MS/MS. Look for M + 307 Da (GSH adduct) peaks.

Interpretation:

Presence of Adducts: Indicates metabolic activation to a reactive electrophile. High risk of

idiosyncratic hepatotoxicity.

No Adducts: Suggests metabolic stability or clearance via non-toxic pathways (e.g.,

glucuronidation).
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Figure 2: Workflow for Glutathione (GSH) trapping to identify reactive metabolites.

Safety Handling & Disposal
When handling the raw reagent (2-mercaptonicotinic acid), strictly adhere to the following

controls to prevent sensitization and irritation.

Engineering Controls: Always handle the powder in a Chemical Fume Hood to prevent

inhalation of dust.

PPE: Nitrile gloves (minimum 0.11 mm thickness), safety goggles, and lab coat.
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Incompatibility: Incompatible with strong oxidizing agents (risk of exothermic S-oxidation)

and strong bases.[4][5]

Spill Management: Sweep up dry; do not generate dust. Neutralize residue with dilute bleach

(oxidizes thiols to sulfonates, reducing odor and reactivity) before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thionicotinic Acid & Derivatives: Toxicological
Characterization and Safety Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583440/docs#thionicotinic-acid-derivatives-
toxicological-characterization-and-safety-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1583440/docs#thionicotinic-acid-derivatives-toxicological-characterization-and-safety-protocols
https://www.benchchem.com/product/b1583440/docs#thionicotinic-acid-derivatives-toxicological-characterization-and-safety-protocols
https://www.benchchem.com/product/b1583440/docs#thionicotinic-acid-derivatives-toxicological-characterization-and-safety-protocols
https://www.benchchem.com/product/b1583440/docs#thionicotinic-acid-derivatives-toxicological-characterization-and-safety-protocols
https://www.benchchem.com/product/b1583440?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

